Cas no 53163-44-3 (β-Carotene-d)

β-Carotene-d is a deuterium-labeled analog of β-carotene, a naturally occurring carotenoid with significant roles in biological systems. This isotopically labeled compound is primarily utilized as an internal standard in mass spectrometry and analytical research, ensuring precise quantification of β-carotene in complex matrices. Its deuterium substitution enhances molecular stability and minimizes isotopic interference, improving analytical accuracy. β-Carotene-d is particularly valuable in pharmacokinetic, metabolic, and nutritional studies, where traceability and reliability are critical. The compound retains the biochemical properties of native β-carotene while offering superior detection sensitivity in isotope dilution assays. Its synthesis adheres to high purity standards, making it suitable for rigorous scientific applications.

β-Carotene-d structure

Product Name:β-Carotene-d

CAS No:53163-44-3

MF:C₄₀H₄₈D₈

MW:544.92

CID:4764869

PubChem ID:12305648

Update Time:2026-02-26

β-Carotene-d Chemical and Physical Properties

Names and Identifiers

- BETA-CAROTENE (10,10',19,19,19,19',19',19'-D8, 97%)
- -CAROTENE D8
- β-Carotene-d
- BETA-CAROTENE-10,10',19,19,19,19',19',19'-D8
- 2-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-4,15-dideuterio-7,12-dimethyl-3,16-bis(trideuteriomethyl)-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-1,3,3-trimethylcyclohexene
- 53163-44-3
- beta -Carotene-d10
- beta-Carotene-d8
- CS-0374942
- HY-N0411S1
- 1331639-85-0
- Inchi： 1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+/i3D3,4D3,21D,22D
- InChI Key： OENHQHLEOONYIE-QVOKSWBTSA-N
- SMILES： C(/C1=C(CCCC1(C)C)C)=C\C(\C([2H])([2H])[2H])=C(/[2H])\C=C\C(\C)=C\C=C\C=C(/C)\C=C\C(\[2H])=C(/C([2H])([2H])[2H])\C=C\C1=C(CCCC1(C)C)C

Computed Properties

Exact Mass: 544.488415754g/mol
Monoisotopic Mass: 544.488415754g/mol
Isotope Atom Count: 8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 40
Rotatable Bond Count: 10
Complexity: 1120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 9
Undefined Bond Stereocenter Count: 0
XLogP3: 13.5
Topological Polar Surface Area: 0Å²

β-Carotene-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
MedChemExpress	HY-N0411S1-1mg	β-Carotene-d	53163-44-3	96.42%	1mg	￥6800	2025-04-16

β-Carotene-d Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids

Additional information on β-Carotene-d

Research Brief on β-Carotene-d (CAS: 53163-44-3): Recent Advances and Applications in Chemical Biology and Medicine

β-Carotene-d, a deuterium-labeled analog of β-carotene (CAS: 53163-44-3), has emerged as a critical tool in chemical biology and pharmaceutical research due to its unique isotopic properties. Recent studies have highlighted its utility in metabolic tracing, bioavailability studies, and antioxidant research. This brief synthesizes the latest findings on β-Carotene-d, focusing on its synthesis, applications, and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized β-Carotene-d to investigate the intestinal absorption and tissue distribution of β-carotene in murine models. The deuterium labeling allowed for precise tracking via mass spectrometry, revealing differential uptake patterns in liver and adipose tissues. This work underscores the compound's role in elucidating nutrient metabolism pathways.

Another breakthrough was reported in Free Radical Biology & Medicine, where β-Carotene-d served as a probe to quantify reactive oxygen species (ROS) scavenging kinetics. The study demonstrated that deuterium substitution at specific positions enhanced the compound's stability against oxidative degradation, suggesting potential applications in designing more robust antioxidant therapies.

Pharmaceutical applications of β-Carotene-d were further explored in a 2024 ACS Pharmacology & Translational Science paper, which detailed its use in pharmacokinetic modeling of retinoid derivatives. The deuterium label enabled researchers to distinguish endogenous versus administered compounds in plasma samples, addressing long-standing challenges in drug bioavailability assessments.

From a synthetic chemistry perspective, recent protocols (2023, Organic Process Research & Development) have optimized the production of β-Carotene-d using palladium-catalyzed deuterium exchange reactions, achieving >98% isotopic purity. This advancement significantly reduces production costs while maintaining the precision required for tracer studies.

The convergence of these studies positions β-Carotene-d as a multifaceted research tool with growing importance in nutraceutical development, cancer prevention research, and precision medicine approaches targeting vitamin A metabolism. Future directions may include its incorporation into nanoparticle delivery systems and combination therapies with other deuterated nutraceuticals.